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Compound of Interest

4-(Hydrazinylmethyl)pyridine
dihydrochloride

Cat. No.: B1302799

Compound Name:

Disclaimer: Specific safety and toxicological data for 4-(Hydrazinylmethyl)pyridine
dihydrochloride (CAS No. 89598-56-1) is not readily available in public literature and safety
data sheets. The following guide is based on data for the structurally related compounds,
pyridine and pyridine hydrochloride. Researchers and scientists must exercise extreme caution
and handle this compound as potentially hazardous, conducting a thorough risk assessment
before use. The information provided here should be considered a guideline and not a
substitute for a compound-specific Safety Data Sheet (SDS).

This technical guide provides an in-depth overview of the safety and handling precautions for
4-(Hydrazinylmethyl)pyridine dihydrochloride, targeting researchers, scientists, and drug
development professionals. Due to the limited availability of data for this specific compound,

this guide synthesizes information from related pyridine derivatives to offer a comprehensive,
albeit precautionary, safety protocol.

Hazard Identification and Classification

Based on analogous compounds, 4-(Hydrazinylmethyl)pyridine dihydrochloride is
anticipated to be harmful if swallowed, in contact with skin, or if inhaled. It is also expected to
cause skin and eye irritation.

GHS Hazard Classification (Inferred from Pyridine Hydrochloride):
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» Acute Toxicity, Oral (Category 4)

e Skin Corrosion/Irritation (Category 2)

e Serious Eye Damage/Eye Irritation (Category 2A)

Hazard Statements (Inferred):

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Physical and Chemical Properties

Quantitative data for 4-(Hydrazinylmethyl)pyridine dihydrochloride is limited. The table

below includes available data for the target compound and related pyridine compounds for

comparison.
4-
(Hydrazinylmethyl) . Pyridine
Property - Pyridine .
pyridine Hydrochloride
dihydrochloride
CAS Number 89598-56-1 110-86-1 628-13-7
Molecular Formula C6H11CI2N3 C5H5N C5H6CIN
Molecular Weight 196.08 g/mol [1] 79.10 g/mol 115.57 g/mol
Appearance Not specified Colorless liquid Beige solid
Boiling Point Not specified 115°C Not specified
Melting Point Not specified -42 °C Not specified
Density Not specified 0.978 g/cm? Not specified
Solubility Likely water-soluble Miscible with water Water soluble
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Toxicological Data

No specific toxicological studies for 4-(Hydrazinylmethyl)pyridine dihydrochloride were
found. The data below is for pyridine and should be used as a conservative estimate of
potential toxicity.

Metric Value (for Pyridine)  Species Route

LD50 (Lethal Dose,

880 mg/k Do Intravenous
5000) g/Kg g

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure risks.[2][3][4]
Engineering Controls:

o Work in a well-ventilated area, preferably in a certified chemical fume hood.[2][3]
o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear a lab coat and gloves resistant to pyridine, such as nitrile or neoprene.

[2]

» Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use
a NIOSH-approved respirator.

Handling Procedures:
e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in the laboratory.[2]

o Keep containers tightly closed when not in use.[2]
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e Ground and bond containers when transferring material to prevent static discharge.

Storage:

» Store in a cool, dry, and well-ventilated place away from direct sunlight and ignition sources.

[2][4]

o Keep containers tightly sealed.[4]

o Store away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures

In case of exposure, immediate action is critical.[3]

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, lifting upper and lower eyelids.

Seek immediate medical attention.[2]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation persists.[3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety.
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Small Spills:

Ensure proper PPE is worn (gloves, goggles, lab coat).

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent.
Large Spills:

o Evacuate the area immediately.

e Secure the area and prevent entry.

» Contact your institution's environmental health and safety (EHS) department or emergency

services.

e Ensure the area is well-ventilated before re-entry.

Experimental Protocols

While specific experimental protocols for the safety assessment of 4-
(Hydrazinylmethyl)pyridine dihydrochloride are not available, standard OECD (Organisation
for Economic Co-operation and Development) guidelines are typically followed for chemical
safety testing. These include:

o OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test involves applying the
substance to the skin of a test animal (typically a rabbit) and observing for signs of irritation
or corrosion over a set period.

e OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This guideline describes the
procedure for applying the test substance to the eye of an animal and observing for any
ocular lesions.

o OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method): This method is
used to estimate the LD50 of a substance after oral administration.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/product/b1302799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

The following diagrams illustrate key safety workflows.
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Caption: Workflow for handling a chemical spill.
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Caption: First aid procedures for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrazinylmethyl-pyridine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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